Cas no 63751-72-4 (2-(1H-Pyrrol-1-yl)propanoic acid)

• Product Name: 2-(1H-Pyrrol-1-yl)propanoic acid
• CAS No: 63751-72-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD03768220
• CID: 843877
• PubChem ID: 4442771
• Update Time: 2025-06-07

2-(1H-Pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrol-1-yl)propanoic acid
• 1H-Pyrrole-1-acetic acid, alpha-methyl-
• 2-pyrrol-1-ylpropanoic acid
• 2,6-DIETHYL-3,5-DIMETHYL-4H-PYRAN-4-ONE
• 2-pyrrolylpropanoic acid

• MDL： MFCD03768220
• Inchi： 1S/C7H9NO2/c1-6(7(9)10)8-4-2-3-5-8/h2-6H,1H3,(H,9,10)
• InChI Key： MTHRJNLVFAQKOG-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 262.4°C at 760 mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.535
• PSA: 42.23000
• LogP: 1.13370

2-(1H-Pyrrol-1-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives